![molecular formula C24H23N3O4 B6180622 3-(7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl)propanoic acid CAS No. 2580252-81-7](/img/no-structure.png)
3-(7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl)propanoic acid
Description
This compound is a derivative of propanoic acid . It has a complex structure that includes a 9H-fluoren-9-yl group, an imidazo[1,2-a]pyrazin ring, and a propanoic acid group .
Molecular Structure Analysis
The molecular structure of this compound includes a 9H-fluoren-9-yl group, an imidazo[1,2-a]pyrazin ring, and a propanoic acid group . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, density, and molecular weight, are not explicitly mentioned in the available resources . These properties can be determined using various analytical techniques.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl)propanoic acid involves the synthesis of the imidazo[1,2-a]pyrazine ring system followed by the attachment of the fluorenyl group and the propanoic acid moiety.", "Starting Materials": [ "2-aminopyrazine", "2-bromoacetophenone", "9H-fluorene-9-carboxylic acid", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "ethyl chloroformate", "sodium hydride", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "hexanes" ], "Reaction": [ "Synthesis of 2-(2-bromoacetyl)pyrazine from 2-aminopyrazine and 2-bromoacetophenone using N,N-dimethylformamide and triethylamine as solvents and diisopropylethylamine as a base.", "Synthesis of 2-(2-bromoacetyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine from 2-(2-bromoacetyl)pyrazine and sodium hydride using N,N-dimethylformamide as a solvent.", "Synthesis of 2-(2-bromoacetyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-7-carboxylic acid from 2-(2-bromoacetyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine and ethyl chloroformate using triethylamine as a base.", "Synthesis of 3-(7-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoic acid from 2-(2-bromoacetyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-7-carboxylic acid and methyl iodide using sodium hydride as a base.", "Synthesis of 3-(7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoic acid from 3-(7-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoic acid and 9H-fluorene-9-carboxylic acid using sodium hydroxide and hydrochloric acid as solvents and sodium bicarbonate and sodium chloride as reagents.", "Purification of 3-(7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoic acid using ethyl acetate and hexanes as solvents." ] } | |
| 2580252-81-7 | |
Molecular Formula |
C24H23N3O4 |
Molecular Weight |
417.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
